Cas no 2724-67-6 (1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride)

• Product Name: 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride
• CAS No: 2724-67-6
• MF: C₆H₆Cl₄N₂
• MW: 247.937237262726
• CID: 3056053
• PubChem ID: 16495457
• Update Time: 2025-11-02

1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-Trichlorophenyl)hydrazine, HCl
• Hydrazine, (2,4,5-trichlorophenyl)-, hydrochloride (1:1)OTHER CA INDEX NAMES:Hydrazine, (2,4,5-trichlorophenyl)-, monohydrochloride
• AKOS001476521
• (2,4,5-trichlorophenyl)hydrazine;hydrochloride
• SCHEMBL4772364
• 2724-67-6
• 1-(2,4,5-trichlorophenyl)hydrazine hydrochloride
• (2,4,5-Trichlorophenyl)hydrazine hydrochloride
• AFNQXLXFROTHSE-UHFFFAOYSA-N
• 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride

• Inchi： 1S/C6H5Cl3N2.ClH/c7-3-1-5(9)6(11-10)2-4(3)8;/h1-2,11H,10H2;1H
• InChI Key： AFNQXLXFROTHSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NN)Cl)Cl.Cl

Computed Properties

• Exact Mass: 247.925559Da
• Monoisotopic Mass: 245.928509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride

Comprehensive Overview of 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride (CAS No. 2724-67-6)

1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride (CAS No. 2724-67-6) is a specialized organic compound widely recognized for its applications in chemical synthesis and research. This compound, characterized by its hydrazine hydrochloride moiety and trichlorophenyl group, plays a pivotal role in the development of advanced materials and pharmaceuticals. Its unique structural properties make it a subject of interest in both academic and industrial settings.

The compound's CAS number 2724-67-6 is a critical identifier for researchers and suppliers, ensuring precise communication in global trade and scientific literature. With the growing demand for high-purity chemical intermediates, 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride has gained attention for its potential in synthesizing dyes, agrochemicals, and other fine chemicals. Recent trends in green chemistry and sustainable synthesis have further highlighted the need for efficient and environmentally friendly production methods for such compounds.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride?" Researchers often explore its use as a building block in heterocyclic chemistry, where it serves as a precursor for the synthesis of nitrogen-containing compounds. Additionally, its role in the development of photoactive materials and organic electronics has been a topic of interest in recent studies.

Another hot topic in the scientific community is the safety and handling of chemical intermediates like 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Users often search for "storage guidelines for hydrazine derivatives" or "compatibility of trichlorophenyl compounds" to ensure safe laboratory practices.

From an industrial perspective, the compound's cost-effectiveness and scalability are key considerations. Manufacturers and suppliers frequently optimize synthesis routes to reduce production costs while maintaining high purity levels. Searches for "bulk suppliers of CAS 2724-67-6" or "custom synthesis of hydrazine hydrochlorides" reflect the market's demand for reliable sources of this chemical.

In the context of analytical chemistry, 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride is often analyzed using techniques like HPLC, mass spectrometry, and NMR spectroscopy. Researchers investigating its properties may search for "spectral data for trichlorophenyl hydrazine derivatives" or "analytical methods for hydrazine-based compounds." These queries underscore the importance of accurate characterization in quality control and research applications.

The compound's relevance in medicinal chemistry is another area of exploration. Although not a drug itself, its structural features are valuable in designing pharmacologically active molecules. Recent studies have examined its potential as a scaffold for antimicrobial agents or enzyme inhibitors, aligning with the broader interest in drug discovery and biomolecular interactions.

Environmental considerations also play a role in discussions about 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride. With increasing regulations on chemical waste management, researchers are investigating biodegradation pathways and eco-friendly disposal methods for such compounds. Searches like "environmental impact of chlorinated hydrazines" or "green alternatives to trichlorophenyl derivatives" reflect this growing concern.

In summary, 1-(2,4,5-Trichlorophenyl)Hydrazine Hydrochloride (CAS No. 2724-67-6) is a versatile compound with applications spanning multiple scientific disciplines. Its significance in organic synthesis, material science, and pharmaceutical research ensures its continued relevance in both academic and industrial contexts. As research advances, the compound's potential in emerging fields like nanotechnology and catalysis may further expand its utility.